methyl 1-(methylamino)cyclopropane-1-carboxylate hydrochloride
Overview
Description
“Methyl 1-(methylamino)cyclopropane-1-carboxylate hydrochloride” is a chemical compound with the molecular formula C₅H₁₀ClNO₂ . It has a molecular weight of 151.04 and is available in liquid form . The compound is also known by its CAS Number: 119111-66-9 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H11NO2/c1-7-6(3-4-6)5(8)9-2/h7H,3-4H2,1-2H3 . This code provides a unique representation of the compound’s molecular structure.properties
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CAS RN |
99324-93-3 |
Product Name |
methyl 1-(methylamino)cyclopropane-1-carboxylate hydrochloride |
Molecular Formula |
C6H12ClNO2 |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
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